Cas no 92100-74-8 (2,6-Dimethyl-4-tert. Butylanisole)

• Product Name: 2,6-Dimethyl-4-tert. Butylanisole
• CAS No: 92100-74-8
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 5735686
• Update Time: 2025-04-23

2,6-Dimethyl-4-tert. Butylanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-tert. Butylanisole
• Benzene, 5-(1,1-dimethylethyl)-2-methoxy-1,3-dimethyl-

• Inchi： 1S/C13H20O/c1-9-7-11(13(3,4)5)8-10(2)12(9)14-6/h7-8H,1-6H3
• InChI Key： WAYIMJCQBAYLEI-UHFFFAOYSA-N
• SMILES： C1(C)=CC(C(C)(C)C)=CC(C)=C1OC

Experimental Properties

• Density: 0.904±0.06 g/cm3(Predicted)
• Boiling Point: 245.8±19.0 °C(Predicted)

Additional information on 2,6-Dimethyl-4-tert. Butylanisole

Professional Introduction to 2,6-Dimethyl-4-tert. Butylanisole (CAS No. 92100-74-8)

2,6-Dimethyl-4-tert. Butylanisole, with the chemical identifier CAS No. 92100-74-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This aromatic ether derivative exhibits a unique structural configuration that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial and medicinal applications. The presence of two methyl groups at the 2- and 6-positions, coupled with a tert-butyl substituent at the 4-position, imparts distinct electronic and steric properties that influence its reactivity and utility.

The compound's molecular structure, consisting of a benzene ring substituted with methoxy and isobutoxy groups, aligns it with a class of molecules known for their role in fragrance formulations, agrochemicals, and pharmaceutical intermediates. Recent advancements in chemical synthesis have highlighted the importance of such aromatic ethers in developing novel bioactive molecules. The tert-butyl group, in particular, enhances the compound's stability and resistance to metabolic degradation, making it an attractive scaffold for drug design.

In the realm of pharmaceutical research, 2,6-Dimethyl-4-tert. Butylanisole has been explored as a precursor in the synthesis of biologically active compounds. Its aromatic core can be modified through various functionalization strategies to yield derivatives with targeted pharmacological effects. For instance, researchers have investigated its potential as an intermediate in the development of antimicrobial agents and anti-inflammatory drugs. The electron-donating nature of the methoxy group facilitates electrophilic aromatic substitution reactions, enabling the introduction of additional functional moieties that may enhance drug efficacy.

Moreover, the compound's role in material science has not been overlooked. Its structural features make it a candidate for applications in polymer chemistry and liquid crystal formulations. The ability to incorporate 2,6-Dimethyl-4-tert. Butylanisole into polymer backbones can impart specific thermal and mechanical properties to synthetic materials. This has sparked interest in its use as a monomer or modifier in advanced material systems where precise control over molecular architecture is crucial.

Recent studies have also delved into the spectroscopic and analytical characterization of CAS No. 92100-74-8. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to elucidate its molecular structure and dynamics. These analytical methods provide critical insights into the compound's purity, conformational preferences, and interactions with other molecules. Such data are essential for optimizing synthetic routes and ensuring consistency in its application across different domains.

The industrial significance of 2,6-Dimethyl-4-tert. Butylanisole extends to its use as a flavoring agent and fragrance component. Its aromatic profile blends well with other organic compounds, making it a popular choice in perfumery and food flavorings. The compound's stability under various conditions enhances its shelf life and compatibility with other ingredients in commercial formulations.

In conclusion, 2,6-Dimethyl-4-tert. Butylanisole (CAS No. 92100-74-8) represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural attributes position it as a valuable intermediate in pharmaceutical synthesis, a modifier in material science, and an ingredient in industrial formulations. As research continues to uncover new methodologies for functionalizing aromatic ethers, the potential uses of this compound are likely to expand further.